molecular formula C7H14O2 B8652308 2.2-Dimethyl-4-hydroxy-3-pentanone CAS No. 52279-28-4

2.2-Dimethyl-4-hydroxy-3-pentanone

Cat. No.: B8652308
CAS No.: 52279-28-4
M. Wt: 130.18 g/mol
InChI Key: CLDPAGCOQSJLSP-UHFFFAOYSA-N
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Description

2.2-Dimethyl-4-hydroxy-3-pentanone is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

52279-28-4

Molecular Formula

C7H14O2

Molecular Weight

130.18 g/mol

IUPAC Name

4-hydroxy-2,2-dimethylpentan-3-one

InChI

InChI=1S/C7H14O2/c1-5(8)6(9)7(2,3)4/h5,8H,1-4H3

InChI Key

CLDPAGCOQSJLSP-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C(C)(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.24 g of cuprous chloride was suspended in 100 mL diethyl ether and then 22.1 g of propionyl chloride was added. The reaction was heated to reflux and 88 mL of t-butyl magnesium chloride was added slowly to maintain reflux. The reaction was stirred overnight then poured into 200 g ice and the pH adjusted to 8 with solid NaHCO3. The reaction was extracted with ether, washed with 10% aq. NaHCO3, water and then brine followed by MgSO4 drying. The product was purified by distillation to give 12.5 g of the ketone.
[Compound]
Name
cuprous chloride
Quantity
0.24 g
Type
reactant
Reaction Step One
Quantity
22.1 g
Type
reactant
Reaction Step Two
Name
t-butyl magnesium chloride
Quantity
88 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Six

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